Cas no 388-45-4 ( )

  structure
  structure
Product Name: 
CAS No:388-45-4
MF:C19H14FN
MW:275.319568157196
CID:923976
PubChem ID:315472
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-7,9-dimethylbenzo[c]acridine
    • 3-Fluor-6,10-dimethyl-1,2-benzacridin
    • 5-Fluor-7,9-dimethyl-benz[c]acridin
    • 5-Fluor-7,9-dimethylbenz< c> acridin
    • 5-fluoro-7,9-dimethyl-benz[c]acridine
    • 5-fluoro-7,9-dimethyl-benzo[c]acridine
    • AC1L7RSI
    • NSC240716
    • DTXSID70311251
    • 388-45-4
    • NSC-240716
    • &nbsp;
    • Inchi: 1S/C19H14FN/c1-11-7-8-18-15(9-11)12(2)16-10-17(20)13-5-3-4-6-14(13)19(16)21-18/h3-10H,1-2H3
    • InChI Key: SYNKIRSCHBJVAR-UHFFFAOYSA-N
    • SMILES: FC1=CC2C(C3C=CC=CC=31)=NC1C=CC(C)=CC=1C=2C

Computed Properties

  • Exact Mass: 275.11112
  • Monoisotopic Mass: 275.111027613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
  • LogP: 5.29710
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